Cas no 2411275-10-8 (N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide)

• Product Name: N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide
• CAS No: 2411275-10-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6420370
• PubChem ID: 165767041
• Update Time: 2025-10-31

N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide
• EN300-26584568
• 2411275-10-8
• Z3952175032
• N-[(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methyl]but-2-ynamide

• Inchi： 1S/C14H18N2O/c1-4-5-14(17)15-9-12-8-10(2)16(11(12)3)13-6-7-13/h8,13H,6-7,9H2,1-3H3,(H,15,17)
• InChI Key： PQMMPPHFIKFGKQ-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1C=C(C)N(C=1C)C1CC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide

Recent Advances in the Study of N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide (CAS: 2411275-10-8)

The compound N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide (CAS: 2411275-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have focused on the synthesis and optimization of N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches. These efforts are critical for its potential use in preclinical and clinical studies.

In terms of biological activity, preliminary investigations have revealed that N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, recent in vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory agents.

Further mechanistic studies have explored the compound's interaction with cellular receptors and signaling pathways. Molecular docking simulations and binding assays have provided insights into its high affinity for certain protein targets, which may underlie its observed biological effects. These studies are paving the way for structure-activity relationship (SAR) analyses, which could lead to the design of more potent derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the translational research of N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, including oncology and neurodegenerative diseases, where its unique chemical structure may offer new avenues for drug discovery.

In conclusion, N-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)methylbut-2-ynamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its synthesis, biological activity, and mechanistic insights highlight its potential as a scaffold for developing novel therapeutics. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges.